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Compound of Interest

Compound Name: Codeine sulphate

Cat. No.: B072805

For Immediate Implementation by Laboratory and Research Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Codeine sulphate in a laboratory setting. Adherence to these procedures is vital to ensure
the safety of all personnel and to maintain regulatory compliance.

Codeine sulphate, a narcotic analgesic, presents significant health risks if handled improperly.
It is harmful if swallowed and may cause drowsiness or dizziness.[1][2] Inhalation of the
powder can irritate the respiratory tract, and prolonged skin contact may cause irritation.[3] As a
controlled substance, its storage and disposal are strictly regulated.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Codeine sulphate to
minimize exposure risk.
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PPE Category

Specification

Hand Protection

Wear two pairs of powder-free nitrile gloves.
Change gloves immediately if contaminated,

torn, or punctured.

Eye Protection

Wear chemical safety goggles. A face shield
should be worn in addition to goggles when

there is a risk of splashing.

Respiratory Protection

For activities that may generate dust or
aerosols, a NIOSH-approved N95 or higher-
level respirator is required. A full-face respirator
may be necessary if exposure limits are

exceeded or irritation is experienced.[4]

Protective Clothing

Wear a disposable gown made of a low-
permeability fabric with a solid front, long
sleeves, and tight-fitting cuffs. Fire/flame
resistant and impervious clothing should be
worn.[4][5]

Occupational Exposure Limits

No specific Occupational Exposure Limits (OELs) such as Threshold Limit Value (TLV) or

Permissible Exposure Limit (PEL) have been established for Codeine sulphate by major

occupational safety and health organizations like OSHA, NIOSH, or ACGIH.[2] Therefore, a

gualitative risk-based approach should be adopted to minimize exposure to the lowest

reasonably achievable level.

Operational Plan for Safe Handling

1. Preparation and Engineering Controls:

» Designate a specific area for handling Codeine sulphate.

¢ All handling of Codeine sulphate powder should be conducted in a certified chemical fume

hood or a biological safety cabinet to control airborne particles.
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e Ensure that an eyewash station and safety shower are readily accessible in the work area.
2. Handling Procedures:

» Before handling, ensure all required PPE is donned correctly.

» Avoid the formation of dust and aerosols during weighing and transfer.

e Use non-sparking tools and equipment.[3]

e Do not eat, drink, or smoke in the designated handling area.[1]

o Wash hands thoroughly with soap and water after removing gloves and before leaving the
work area.

3. Storage:

o Store Codeine sulphate in a tightly closed, light-resistant container in a cool, dry, and well-
ventilated area.[6]

e The storage location must comply with all Drug Enforcement Administration (DEA)
regulations for controlled substances, which includes being stored in a locked, secure
cabinet.[1][3]

4. Spill Management:
 In case of a spill, evacuate the area and restrict access.
o Wear appropriate PPE, including respiratory protection, before attempting to clean up.

o Carefully sweep or vacuum up the spilled powder, avoiding dust generation, and collect it in
a suitable, sealed container for disposal.[1][3]

o Clean the spill area with a suitable detergent and water.

Disposal Plan
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The disposal of Codeine sulphate is regulated by the DEA. The primary requirement is that
the substance be rendered "non-retrievable,” meaning it cannot be transformed back into a
usable controlled substance.[7][8]

It is crucial to note that for DEA registrants, traditional methods such as mixing with coffee
grounds or cat litter are not considered compliant for rendering a substance non-retrievable.[1]

Recommended Disposal Protocol:

e Segregation and Labeling:

o All waste containing Codeine sulphate, including empty containers, contaminated PPE,
and spill cleanup materials, must be segregated from other laboratory waste.

o The waste must be collected in a designated, leak-proof, and clearly labeled hazardous
waste container.

e Rendering Non-Retrievable:

o The most definitive method for rendering Codeine sulphate non-retrievable is through
incineration by a licensed hazardous waste disposal company that is authorized to handle
controlled substances.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the proper disposal through an approved vendor.

o Do not attempt to neutralize Codeine sulphate with other chemicals in the lab without a
validated and approved protocol, as this can be dangerous and may not meet the DEA's
"non-retrievable” standard.

e Documentation:

o Maintain a detailed log of the disposal of Codeine sulphate, including the date, quantity,
and method of disposal.

o The destruction of the controlled substance must be witnessed by two authorized
employees, and both must sign the disposal log.[9]
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o These records must be kept for a minimum of two years and be available for inspection by
the DEA.[1][9]

Logical Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Codeine sulphate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b072805?utm_src=pdf-body-img
https://www.benchchem.com/product/b072805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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